N-(2-(5,7-dioxo-5H-pyrrolo[3,4-b]pyridin-6(7H)-yl)ethyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide

• IUPAC Name: N-[2-(5,7-dioxopyrrolo[3,4-b]pyridin-6-yl)ethyl]-4-methylthiadiazole-5-carboxamide
• InChI: InChI=1S/C13H11N5O3S/c1-7-10(22-17-16-7)11(19)15-5-6-18-12(20)8-3-2-4-14-9(8)13(18)21/h2-4H,5-6H2,1H3,(H,15,19)
• InChI Key: NLIKNIKIKOAGKG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SN=N1)C(=O)NCCN2C(=O)C3=C(C2=O)N=CC=C3
• Molecular Formula: C13H11N5O3S
• Molecular Weight: 317.33 g/mol

Description

“N-(2-(5,7-dioxo-5H-pyrrolo[3,4-b]pyridin-6(7H)-yl)ethyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide” is a chemical compound with a complex structure. It contains a total of 35 atoms, including 12 Hydrogen atoms, 16 Carbon atoms, 3 Nitrogen atoms, 3 Oxygen atoms. It is a fascinating compound with diverse applications and holds immense potential in scientific research.

Molecular Structure Analysis

The molecular structure of this compound is quite complex. It contains a total of 37 bonds, including 25 non-H bonds, 15 multiple bonds, 4 rotatable bonds, 3 double bonds, and 12 aromatic bonds. It also contains 1 five-membered ring, 2 six-membered rings, and 1 nine-membered ring. Additionally, it contains 1 secondary amide (aromatic), 1 imide (-thio), and 1 Pyridine.

Scientific Research Applications

Potential Biological Targets

The compound’s unique structure suggests potential applications in various biological contexts. While further research is needed, it’s worth exploring its use in the following areas:

• Gene Therapy :
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• Peripheral Sodium Channel Modulation :
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